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Introduction

Chlorine dioxide (CIO2) is a potent oxidizing and disinfecting agent utilized in various
applications, including water treatment and sterilization processes. Accurate quantification of
chlorine dioxide and its oxychlorine species (chlorite and chlorate) is crucial for process
control, efficacy, and regulatory compliance. Amperometric titration is a standard
electrochemical method that provides a reliable and precise means of determining the
concentrations of these species in aqueous solutions.

This document provides a detailed protocol for the amperometric titration of chlorine dioxide,
based on the principles outlined in Standard Methods for the Examination of Water and
Wastewater, particularly Method 4500-ClO2 E.[1][2] This method involves a series of four
sequential titrations using phenylarsine oxide (PAO) as the titrant. By manipulating the pH and
the addition of potassium iodide (KI), it is possible to differentiate and quantify chlorine
dioxide, free chlorine, chloramines, and chlorite.[3][4][5]

Principle of Amperometric Titration for Chlorine
Dioxide

Amperometric titration measures the change in electric current generated between a pair of
electrodes immersed in the sample solution as a titrant is added. The endpoint of the titration is
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identified by the point at which the current ceases to change significantly. In this protocol,
chlorine dioxide and other chlorine species oxidize iodide to iodine under specific pH
conditions. The liberated iodine is then titrated with a standard solution of phenylarsine oxide.
The amperometric endpoint detection offers high sensitivity and is less affected by sample
color or turbidity compared to colorimetric methods.[6][7]

The core of this method lies in a four-step titration procedure performed on two separate
sample portions, allowing for the speciation of different chlorine compounds.[3][5]

Data Presentation

Table 1: Summary of the Four-Titration Amperometric Method

e . Reagents Added . ]
Titration Sample Portion o Species Titrated
Before Titration

Free Chlorine + one-
pH 7 buffer, i ]
A 1 ) ) fifth of Chlorine
Potassium lodide (KI) o
Dioxide

Total available
) ] Chlorine Dioxide +
B 1 Sulfuric Acid (to pH 2) )
Chlorite + Free

Chlorine

Sodium Hydroxide (to
C 2 pH 12), then Free Chlorine

neutralized to pH 7

Sodium Hydroxide (to

pH 12), neutralized to Free Chlorine +
pH 7, Potassium Monochloramine
lodide (KI)

Table 2: Typical Reagent Concentrations and Sample Volumes
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Reagent/Parameter

Concentration/Volume

Notes

Phenylarsine Oxide (PAO)

) 0.00564 N Standardized solution.[5][8]
Titrant
May be adjusted based on
Sample Volume 200 mL )
expected concentration.[5][8]
Potassium lodide (KI) Approx. 1 g Added as crystals.

pH 7 Phosphate Buffer

As required to bring sample to
pH 7.0

Sulfuric Acid

As required to bring sample to
pH 2.0

Sodium Hydroxide

As required to bring sample to
pH 12.0

Experimental Protocols
Apparatus and Reagents

e Apparatus:

o

[e]

o

Buret, 5 mL or 10 mL, Class A.

Amperometric titrator with a platinum electrode assembly.

Glassware: Beakers (250 mL), graduated cylinders, volumetric flasks. All glassware

should be pre-treated to be chlorine-demand-free by soaking in a dilute bleach solution

followed by thorough rinsing with deionized water.[9]

[e]

e Reagents:

Magnetic stirrer and stir bars.

o Phenylarsine Oxide (PAO) solution (0.00564 N): Commercially available or prepared by

dissolving approximately 0.8 g of phenylarsine oxide in 150 mL of 0.3 N NaOH. After
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settling, decant 110 mL into 800 mL of chlorine-free water. Adjust to pH 6-7 with 6 N HCI
and dilute to 1 L. Standardize against a primary standard potassium bi-iodate solution.[8]

o Potassium lodide (KI), ACS grade crystals.
o Phosphate Buffer Solution (pH 7).

o Sulfuric Acid (H2S0Oa4), 1 N.

o Sodium Hydroxide (NaOH), 1 N.

o Deionized, chlorine-demand-free water.

Sample Handling

Chlorine dioxide solutions are unstable and volatile. Samples should be collected in clean,
glass-stoppered bottles, filled to the top to minimize headspace, and protected from sunlight
and agitation. Titrations should be performed promptly after sample collection, ideally within 15
minutes.[6][9][10]

Titration Procedure

The following four titrations are performed sequentially. Titrations A and B are conducted on the
first 200 mL sample portion, while titrations C and D are performed on a second 200 mL
sample portion.

On Sample Portion 1:

¢ Titration A: Free Chlorine + 1/5 Chlorine Dioxide

o

Place a 200 mL sample in a 250 mL beaker with a stir bar.

o

Add pH 7 phosphate buffer to adjust the sample pH to 7.0.

[¢]

Add approximately 1 g of potassium iodide (KI) crystals and stir to dissolve.

[e]

Immerse the amperometric electrode assembly in the sample.
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o Titrate with 0.00564 N phenylarsine oxide (PAO) solution until the endpoint is reached
(i.e., the current reading stabilizes).

o Record the volume of PAO used as Volume A.

« Titration B: Total Chlorine Dioxide + Chlorite + Free Chlorine
o To the solution from Titration A, add 1 N sulfuric acid to lower the pH to 2.0.
o Continue the titration with 0.00564 N PAO until the endpoint is reached again.
o Record the total volume of PAO used from the start of Titration A as Volume B.
On Sample Portion 2:

e Titration C: Free Chlorine

o

Place a fresh 200 mL sample in a 250 mL beaker with a stir bar.
o Add 1 N sodium hydroxide to raise the sample pH to 12.0.

o Sitir for a few minutes to allow for the conversion of chlorine dioxide to chlorite and
chlorate.

o Neutralize the sample to pH 7.0 with 1 N sulfuric acid.

o Immerse the amperometric electrode assembly in the sample.
o Titrate with 0.00564 N PAO solution to the endpoint.

o Record the volume of PAO used as Volume C.

e Titration D: Free Chlorine + Monochloramine

[e]

To the solution from Titration C, add approximately 1 g of Kl crystals and stir to dissolve.

o

Continue the titration with 0.00564 N PAO until the endpoint is reached.

[¢]

Record the total volume of PAO used from the start of Titration C as Volume D.
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Calculations

The concentrations of chlorine dioxide and other chlorine species as mg/L Cl2 can be
calculated using the volumes of titrant recorded in the four titrations (A, B, C, and D) and the
following formulas:

e Chlorine Dioxide (mg/L as ClO2): =(5* (A-C) *N *67450) / V

o Where N is the normality of the PAO titrant and V is the sample volume in mL.
e Free Chlorine (mg/L as Cl2): = (C * N * 35450) / V
e Monochloramine (mg/L as Cl2): = ((D - C) * N * 35450) / V

e Chlorite (mg/L as CIO27): = ((B - A- 4*(A-C)) * N * 67450) / V

Interferences

Several substances can interfere with the amperometric titration of chlorine dioxide:

» Manganese, copper, and nitrates: These can interfere, but their effects are minimized by
buffering the sample to a pH of 4 or higher.[10][11]

o Other oxidizing agents: Ozone and other strong oxidants can interfere.
» Surface-active agents: These can poison the electrodes.[3][6]

» Highly colored or turbid waters: Amperometric titration is generally less affected by these
factors than colorimetric methods.[6]

Mandatory Visualization
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Sample Portion 1 (200 mL)
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Caption: Workflow for the four-step amperometric titration of chlorine dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocol for Amperometric
Titration of Chlorine Dioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155256#protocol-for-amperometric-titration-of-
chlorine-dioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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